Cas no 957023-24-4 ((4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol)

(4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol is a heterocyclic compound featuring a chloro-nitro-substituted pyrazole core with a hydroxymethyl functional group. This structure imparts reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (chloro, nitro) and polar (hydroxymethyl) groups enhances its utility in nucleophilic substitution or condensation reactions. Its stability under standard conditions and well-defined crystalline form facilitate handling and storage. The compound’s versatility is underscored by its potential applications in developing biologically active molecules, particularly as a precursor for pyrazole-based inhibitors or ligands. Purity and consistent synthesis protocols ensure reproducibility for research and industrial use.

(4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol structure

957023-24-4 structure

Product Name:(4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol

CAS No:957023-24-4

MF:C₄H₄ClN₃O₃

MW:177.545859336853

MDL:MFCD06740546

CID:3057012

PubChem ID:7172185

Update Time:2025-11-02

(4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol
- HNB02324
- AKOS015922150
- (4-chloro-3-nitropyrazol-1-yl)methanol
- DB-016499
- EN300-230287
- BBL030648
- AKOS000314491
- (4-Chloro-3-nitro-pyrazol-1-yl)-methanol
- 957023-24-4
- MFCD06740546
- VS-09950
- CS-0267929
- STK350216
- MDL： MFCD06740546
- Inchi： 1S/C4H4ClN3O3/c5-3-1-7(2-9)6-4(3)8(10)11/h1,9H,2H2
- InChI Key： MRWJHTWUGHYVHZ-UHFFFAOYSA-N
- SMILES： ClC1C([N+](=O)[O-])=NN(CO)C=1

Computed Properties

Exact Mass: 176.9941187Da
Monoisotopic Mass: 176.9941187Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 161
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.4
Topological Polar Surface Area: 83.9Å²

(4-Chloro-3-nitro-1H-pyrazol-1-yl)methanol Pricemore >>

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